N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride

• Molecular Formula: C17H15ClN2O
• Molecular Weight: 298.8 g/mol
• IUPAC Name: 2-(1H-imidazol-1-ium-1-yl)-1-(2-phenylphenyl)ethanone;chloride
• InChI: InChI=1S/C17H14N2O.ClH/c20-17(12-19-11-10-18-13-19)16-9-5-4-8-15(16)14-6-2-1-3-7-14;/h1-11,13H,12H2;1H
• InChI Key: KGTSTXQDZSKHEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)C[NH+]3C=CN=C3.[Cl-]
• CAS No.: 77234-74-3

Description

N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride: is a synthetic organic compound that belongs to the class of imidazole derivatives Imidazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through a cyclization reaction involving an amido-nitrile precursor.

Introduction of the Phenylbenzoyl Group: The phenylbenzoyl group can be introduced through a Friedel-Crafts acylation reaction, where benzoyl chloride reacts with the imidazole ring in the presence of a Lewis acid catalyst such as aluminum chloride.

Formation of the Hydrochloride Salt: The final step involves the conversion of the free base to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Common industrial methods include continuous flow synthesis and the use of automated reactors to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The imidazole ring can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Electrophiles such as alkyl halides or acyl chlorides, and nucleophiles such as amines or thiols under appropriate conditions.

Major Products

Scientific Research Applications

N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a catalyst in various organic reactions.

Biology: Investigated for its potential as an enzyme inhibitor and as a probe for studying biological processes involving imidazole-containing compounds.

Medicine: Explored for its potential therapeutic applications, including antimicrobial, antifungal, and anticancer activities.

Industry: Utilized in the production of specialty chemicals, pharmaceuticals, and agrochemicals.

Comparison with Similar Compounds

N-((2-Phenylbenzoyl)methyl)imidazole hydrochloride can be compared with other similar compounds, such as:

1-Methylimidazole: An imidazole derivative with a methyl group at the nitrogen atom, used as a solvent and precursor for ionic liquids.

2-Phenylimidazole: An imidazole derivative with a phenyl group at the carbon atom, used in pharmaceuticals and agrochemicals.

Benzimidazole: A fused ring compound with a benzene ring fused to an imidazole ring, known for its broad-spectrum biological activities.

The uniqueness of this compound lies in its specific substitution pattern and the presence of the phenylbenzoyl group, which imparts distinct chemical and biological properties .